2-(4-Chlorophenyl)sulfonyl-3-hydrazinylprop-2-enenitrile

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-3-hydrazinylprop-2-enenitrile
• InChI: InChI=1S/C9H8ClN3O2S/c10-7-1-3-8(4-2-7)16(14,15)9(5-11)6-13-12/h1-4,6,13H,12H2
• InChI Key: WHBWKRCZOFCUPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)C(=CNN)C#N)Cl
• Molecular Formula: C9H8ClN3O2S
• DSSTOX Substance ID: DTXSID30408050
• Molecular Weight: 257.70 g/mol
• CAS No.: 68342-62-1

Description

2-(4-Chlorophenyl)sulfonyl-3-hydrazinylprop-2-enenitrile is a useful research compound. Its molecular formula is C9H8ClN3O2S and its molecular weight is 257.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Sulfonamide Derivatives: A study by Chen et al. (2010) discusses the synthesis of sulfonamide derivatives starting from 4-chlorobenzoic acid, which is structurally similar to 2-(4-Chlorophenyl)sulfonyl-3-hydrazinylprop-2-enenitrile. This process involves multiple steps, including esterification, hydrazination, and cyclization, to produce various sulfonamide compounds with potential antiviral activity (Chen et al., 2010).

Environmental Applications

• Anaerobic Degradation of Halogenated Phenols: Research by Häggblom & Young (1995) explores the degradation of chlorophenols, which are chemically related to this compound, under sulfate-reducing conditions. This process is significant for environmental remediation and treatment of industrial effluents (Häggblom & Young, 1995).

Applications in Fuel Cell Technology

• Polymer Membranes for Fuel Cells: Sankir et al. (2007) report on the synthesis of partially fluorinated disulfonated poly(arylene ether benzonitrile) copolymers, which can be used in proton exchange membranes for fuel cells. The presence of the sulfonate group, similar to that in this compound, is crucial for the water uptake and proton conductivity of these membranes (Sankir et al., 2007).

Catalysis and Chemical Reactions

• Nucleophilic Substitution Reactions: Ibrahim et al. (2013) investigated the nucleophilic substitution reactions of dinitrobenzene derivatives with hydrazine. Their findings contribute to the understanding of the reactivity of compounds like this compound in various organic reactions (Ibrahim et al., 2013).